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Compound of Interest

Compound Name: Amisulpride N-oxide

Cat. No.: B602156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The environmental fate of pharmaceutical compounds is a critical aspect of their overall safety

profile. This guide provides a comparative assessment of the environmental persistence of the

atypical antipsychotic drug Amisulpride and its major transformation products, with a focus on

Amisulpride N-oxide. The information is compiled from published experimental data to assist

researchers in understanding the potential long-term environmental impact of these

compounds.

Executive Summary
Amisulpride, while susceptible to degradation under certain conditions, forms transformation

products that exhibit greater persistence in the environment. Notably, Amisulpride N-oxide, a

primary metabolite formed through various environmental and treatment processes, has been

shown to be highly resistant to biodegradation. This guide synthesizes available data on the

persistence of Amisulpride and its metabolites, providing a framework for further research and

risk assessment.

Comparative Persistence Data
The environmental persistence of Amisulpride and its metabolites is influenced by various

degradation pathways, including photodegradation, biodegradation, and hydrolysis. The
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available quantitative data from experimental studies are summarized below.
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Compound
Degradatio
n Process

Matrix Half-life (t½)
Rate
Constant
(k)

Reference

Amisulpride

Photolysis

(Simulated

Solar)

Pure Water ~3 hours - [1]

Photolysis

(Simulated

Solar)

Wastewater ~4 hours - [1]

Photocatalysi

s (UV-A, g-

C₃N₄)

Ultrapure

Water

22.80

minutes

3.04 × 10⁻²

min⁻¹
[2]

Photocatalysi

s (UV-A, g-

C₃N₄)

Wastewater
99.02

minutes

0.7 × 10⁻²

min⁻¹
[2]

Amisulpride

N-oxide

Biodegradatio

n (Activated

Sludge)

-

No significant

removal

observed

- [3]

Solar

Photolysis &

Aerobic

Biodegradatio

n

- Stable -

Photodegrad

ation (Xenon

Lamp)

-

Less

recalcitrant

than other N-

oxides

-

De-ethylated

Amisulpride
- -

Data not

available
- -

Methoxy-

cleaved

Amisulpride

- -
Data not

available
- -
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TP 357 - -

Detected in

wastewater

lagoons;

persistence

data not

available

- [1]

Note: The information regarding the stability of Amisulpride N-oxide is conflicting in the

literature. While one study indicates its stability under solar photolysis and aerobic

biodegradation, another suggests it is less resistant to degradation under a xenon lamp

compared to other N-oxide compounds. Further research is needed to resolve this discrepancy

and provide definitive quantitative data on its persistence.

Environmental Transformation Pathways
Amisulpride undergoes several transformation processes in the environment, leading to the

formation of various metabolites. The primary identified pathways include N-oxidation,

dealkylation, and cleavage of the methoxy group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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